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For Immediate Release

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals on
the Spectroscopic Profile of 1,5-Naphthyridine-4,8-
diol.

The 1,5-naphthyridine scaffold is a privileged heterocyclic system in medicinal chemistry, with
derivatives exhibiting a wide array of biological activities.[1] The compound 1,5-Naphthyridine-
4,8-diol (CAS 28312-61-0), in particular, represents a core structure of significant interest. A
comprehensive understanding of its spectroscopic properties is fundamental for its
unambiguous identification, purity assessment, and the rational design of new therapeutic
agents.

Given the limited availability of direct experimental spectra in public databases, this guide
provides a predictive but robust framework for the spectroscopic characterization of 1,5-
Naphthyridine-4,8-diol. The analysis is grounded in the established principles of nuclear
magnetic resonance (NMR), infrared (IR) spectroscopy, mass spectrometry (MS), and data
from closely related analogs.
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A critical aspect of 1,5-Naphthyridine-4,8-diol is its existence in tautomeric forms.[2][3][4] The
dihydroxy (enol) form is in equilibrium with the dioxo (keto) tautomer, 1,5-dihydro-1,5-
naphthyridine-4,8-dione. Spectroscopic data will reflect the predominant tautomer under the
specific analytical conditions. In polar solvents, and in the solid state, the more stable amide-
like keto form is expected to be the major contributor.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. Tautomer - Wikipedia [en.wikipedia.org]
o 3. youtube.com [youtube.com]
e 4. youtube.com [youtube.com]

o 5. Tautomerism of 4,4'-dihydroxy-1,1'-naphthaldazine studied by experimental and theoretical
methods - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Spectroscopic Characterization of 1,5-Naphthyridine-
4,8-diol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590005#spectroscopic-data-of-1-5-naphthyridine-4-
8-diol-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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